Cas no 1215103-99-3 (1-(3-Amino-phenyl)-cyclobutanecarbonitrile)

• Product Name: 1-(3-Amino-phenyl)-cyclobutanecarbonitrile
• CAS No: 1215103-99-3
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 2150331
• Update Time: 2025-06-09

1-(3-Amino-phenyl)-cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-phenyl)-cyclobutanecarbonitrile
• 1-(3-aminophenyl)cyclobutane-1-carbonitrile
• ILCDJNHATPTRFG-UHFFFAOYSA-N
• 1-(3-Amino-phenyl)-cyclobutanecarbonitrile

• Inchi： 1S/C11H12N2/c12-8-11(5-2-6-11)9-3-1-4-10(13)7-9/h1,3-4,7H,2,5-6,13H2
• InChI Key： ILCDJNHATPTRFG-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=CC=C(C=2)N)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 49.8

Additional information on 1-(3-Amino-phenyl)-cyclobutanecarbonitrile

Introduction to 1-(3-Amino-phenyl)-cyclobutanecarbonitrile (CAS No: 1215103-99-3)

1-(3-Amino-phenyl)-cyclobutanecarbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural and functional properties. With the CAS number 1215103-99-3, this compound represents a fascinating molecular scaffold that combines a cyclobutane ring with an amino-substituted phenyl group and a cyano functional group. Such structural features make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The 1-(3-Amino-phenyl)-cyclobutanecarbonitrile molecule exhibits a high degree of structural complexity, which is often leveraged in drug discovery programs to develop novel therapeutic agents. The presence of both the amino and cyano groups provides multiple sites for chemical modification, enabling researchers to tailor the compound's pharmacokinetic and pharmacodynamic profiles. This flexibility has been particularly useful in the design of small-molecule inhibitors targeting enzymes involved in pain signaling, neurodegenerative diseases, and inflammatory responses.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 1-(3-Amino-phenyl)-cyclobutanecarbonitrile as a lead compound. Studies have demonstrated that its cyclobutane core enhances binding affinity to specific protein targets by restricting conformational flexibility, while the amino and cyano groups facilitate hydrogen bonding and electrostatic interactions, respectively. These insights have guided the optimization of analogs with improved solubility, metabolic stability, and target specificity.

In the realm of medicinal chemistry, 1-(3-Amino-phenyl)-cyclobutanecarbonitrile has been explored as a precursor for derivatives with enhanced biological activity. For instance, researchers have synthesized analogs that exhibit potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The cyclobutane ring's rigid structure mimics natural substrates, while the electron-withdrawing cyano group stabilizes transition states during enzymatic reactions. Such modifications have led to compounds with promising preclinical results in models of arthritis and other inflammatory disorders.

The synthesis of 1-(3-Amino-phenyl)-cyclobutanecarbonitrile involves multi-step organic reactions, including cycloaddition reactions to form the cyclobutane ring, followed by functional group transformations to introduce the amino and cyano groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques align with contemporary trends in green chemistry, emphasizing efficient and sustainable production processes.

From a pharmacological perspective, 1-(3-Amino-phenyl)-cyclobutanecarbonitrile derivatives have shown potential in modulating neurotransmitter systems relevant to central nervous system (CNS) disorders. The phenyl ring's ability to interact with aromatic hydrophobic pockets in proteins makes it an attractive scaffold for developing drugs targeting receptors such as serotonin (5-HT) and dopamine (DA) transporters. Preliminary studies suggest that certain analogs may exhibit antidepressant or anxiolytic effects without significant side effects observed in conventional treatments.

The role of 1-(3-Amino-phenyl)-cyclobutanecarbonitrile in material science is also emerging as an area of interest. Its unique structural motifs have been incorporated into polymers and coatings designed for enhanced mechanical strength and chemical resistance. The rigid cyclobutane core contributes to thermal stability, while the polar functional groups improve adhesion properties. Such applications underscore the compound's versatility beyond pharmaceuticals.

Future research directions for 1-(3-Amino-phenyl)-cyclobutanecarbonitrile include exploring its role in targeted drug delivery systems. Nanotechnology-based approaches are being investigated to encapsulate this compound within liposomes or nanoparticles for controlled release at disease sites. This strategy could enhance therapeutic efficacy while minimizing systemic toxicity, representing a significant advancement in precision medicine.

In summary, 1-(3-Amino-phenyl)-cyclobutanecarbonitrile (CAS No: 1215103-99-3) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and nanotechnology. Its unique structural features make it a valuable building block for developing novel therapeutics targeting neurological and inflammatory diseases. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to play an increasingly important role in advancing scientific innovation.